Cas no 1804717-29-0 (Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1804717-29-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4874801
• Update Time: 2025-06-08

Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-10(16)5-3-6(9(12)13)15-7(4-14)8(5)11/h3,9H,2H2,1H3
• InChI Key： BYROFGIIJLXLJF-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804717-29-0)

Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804717-29-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, which is known for its versatile applications in medicinal chemistry and material science. The presence of cyano, difluoromethyl, and fluoropyridine moieties in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, given its unique electronic and steric properties.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate has surged due to their enhanced bioavailability and metabolic stability. These attributes are critical in the development of next-generation pharmaceuticals and agrochemicals. The compound's CAS No. 1804717-29-0 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic research. Its synthesis and applications are often discussed in the context of green chemistry and sustainable development, aligning with global trends toward environmentally friendly chemical processes.

One of the key features of Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate is its role in heterocyclic chemistry. Heterocycles are fundamental to many biologically active compounds, and this molecule's structure offers a platform for further functionalization. The cyano group provides a handle for nucleophilic attacks, while the difluoromethyl group introduces lipophilicity, which is advantageous in drug design. These properties make it a sought-after reagent in medicinal chemistry and material science.

The compound's relevance extends to the field of agrochemicals, where fluorinated pyridines are increasingly used to develop novel pesticides and herbicides. The difluoromethyl and fluoropyridine groups contribute to the compound's ability to interact with biological targets, making it a promising candidate for crop protection. As the agricultural sector faces challenges such as pesticide resistance and environmental concerns, compounds like Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate are at the forefront of innovation.

From a synthetic perspective, the preparation of Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate involves multi-step reactions that highlight the advancements in organic synthesis. Researchers often employ catalysis and microwave-assisted synthesis to improve yields and reduce reaction times. These methods align with the principles of green chemistry, which emphasize efficiency and minimal environmental impact. The compound's CAS No. 1804717-29-0 is a common reference in patents and scholarly articles, underscoring its industrial significance.

In the context of drug discovery, Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate serves as a precursor for molecules with potential therapeutic applications. Its fluorinated and cyano groups are often leveraged to enhance binding affinity and pharmacokinetic properties. Recent studies have explored its use in designing kinase inhibitors and antiviral agents, areas of high interest in the pharmaceutical industry. The compound's versatility makes it a valuable tool for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential in material science. Fluorinated pyridines are known for their ability to modify the electronic properties of materials, making them useful in organic electronics and photovoltaic devices. The Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate structure could be incorporated into polymers or small molecules to tailor their optical and electronic characteristics. This application is particularly relevant in the development of OLEDs and sensors.

As the scientific community continues to explore the potential of Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate, its CAS No. 1804717-29-0 remains a focal point in research discussions. The compound's unique combination of functional groups and its applicability across multiple disciplines make it a standout in the realm of specialty chemicals. Future studies are likely to uncover even more innovative uses, solidifying its position as a cornerstone in modern chemistry.

In summary, Ethyl 2-cyano-6-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804717-29-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the cyano, difluoromethyl, and fluoropyridine groups, contribute to its versatility and utility. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.